Cas no 71475-35-9 (Urea,N-[(3-chlorophenyl)methyl]-N'-ethyl-)

• Product Name: Urea,N-[(3-chlorophenyl)methyl]-N'-ethyl-
• CAS No: 71475-35-9
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 563731
• PubChem ID: 68907
• Update Time: 2025-04-19

Urea,N-[(3-chlorophenyl)methyl]-N'-ethyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[(3-chlorophenyl)methyl]-N'-ethyl-
• 1-[(3-chlorophenyl)methyl]-3-ethylurea
• 1-(3-chlorobenzyl)-3-ethylurea
• DSSTox_CID_26163
• DSSTox_RID_81394
• ITA 312
• Lozilurea
• Lozilurea [INN-Latin]
• N-3'-Chlorobenzyl-N'-ethylurea
• Urea, N-((3-chlorophenyl)methyl)-N'-ethyl-
• Urea, N-(m-chlorobenzyl)-N'-ethyl-
• Tox21_111828
• Lozilurea [INN]
• 1-(m-Chlorobenzyl)-3-ethylurea
• DTXSID8046163
• CHEMBL1720937
• NS00120228
• SR-01000945055
• DTXCID6026163
• Tox21_111828_1
• Z44603123
• AKOS029862840
• 677AYV0R9N
• SCHEMBL1812194
• ATMWYLVZVAXVDZ-UHFFFAOYSA-N
• UNII-677AYV0R9N
• NCGC00160458-01
• NCGC00160458-02
• SR-01000945055-1
• Q27264085
• CAS-71475-35-9
• 71475-35-9

• Inchi： 1S/C10H13ClN2O/c1-2-12-10(14)13-7-8-4-3-5-9(11)6-8/h3-6H,2,7H2,1H3,(H2,12,13,14)
• InChI Key： ATMWYLVZVAXVDZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC(NCC)=O

Computed Properties

• Exact Mass: 212.07179
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.2426 (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 41.13

Urea,N-[(3-chlorophenyl)methyl]-N'-ethyl- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).